Cas no 362640-60-6 (1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-
• CAS No: 362640-60-6
• MF: C₁₁H₆ClF₃N₂O
• MW: 274.626351833344
• CID: 1474648
• Update Time: 2024-08-23

1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H6ClF3N2O/c12-10(18)8-6-9(11(13,14)15)16-17(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： UNUPVQWPZMQNTN-UHFFFAOYSA-N
• SMILES： C(Cl)(C1N(C2=CC=CC=C2)N=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 274.01218

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±42.0 °C(Predicted)
• PSA: 34.89
• pka: -6.85±0.10(Predicted)